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Compound of Interest

Compound Name: N-Butyl Nortadalafil

Cat. No.: B137380 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Butyl Nortadalafil is an analog of Tadalafil, a potent phosphodiesterase type 5 (PDE5)

inhibitor.[1][2] It is structurally differentiated from Tadalafil by the substitution of the N-methyl

group with an N-butyl group on the piperazinedione ring.[3] As a Tadalafil analog, N-Butyl
Nortadalafil is a critical compound for various research applications, including its use as a

reference standard in analytical method development, impurity profiling, and metabolic studies.

This document provides detailed protocols for the preparation, purification, and characterization

of N-Butyl Nortadalafil as a reference standard, ensuring high purity and comprehensive

identification for reliable use in a research and development setting.

Physicochemical Data
A summary of the key physicochemical properties of N-Butyl Nortadalafil is presented in Table

1.
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Property Value Reference

Chemical Name

(6R,12aR)-6-(1,3-Benzodioxol-

5-yl)-2-butyl-2,3,6,7,12,12a-

hexahydropyrazino[1',2':1,6]pyr

ido[3,4-b]indole-1,4-dione

[1]

CAS Number 171596-31-9 [1]

Molecular Formula C₂₅H₂₅N₃O₄ [1][2]

Molecular Weight 431.48 g/mol [1][2]

Melting Point 209-210 °C [4]

Appearance
Pale Yellow to Pale Beige

Solid
[4]

Solubility
Slightly soluble in Chloroform

and Methanol (with heating)
[4]

Experimental Protocols
Synthesis of N-Butyl Nortadalafil
The synthesis of N-Butyl Nortadalafil is achieved through the N-alkylation of Nortadalafil (N-

desmethyl Tadalafil) with 1-bromobutane.

Materials:

Nortadalafil

1-Bromobutane

Potassium Carbonate (K₂CO₃)

N,N-Dimethylformamide (DMF)

Ethyl acetate

Brine solution
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Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

To a solution of Nortadalafil (1 equivalent) in DMF, add potassium carbonate (1.5

equivalents).

Stir the mixture at room temperature for 30 minutes.

Add 1-bromobutane (1.2 equivalents) dropwise to the reaction mixture.

Heat the reaction mixture to 60-70 °C and stir for 4-6 hours, monitoring the reaction progress

by TLC or HPLC.

After completion, cool the reaction mixture to room temperature and pour it into ice-cold

water.

Extract the aqueous layer with ethyl acetate (3 x 50 mL).

Combine the organic layers and wash with brine solution.

Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced

pressure to obtain the crude N-Butyl Nortadalafil.

Purification by Preparative High-Performance Liquid
Chromatography (HPLC)
The crude product is purified using preparative HPLC to achieve high purity suitable for a

reference standard.

Instrumentation and Conditions:
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Parameter Condition

Instrument Preparative HPLC system

Column C18, 10 µm, 250 x 21.2 mm

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Gradient 30-70% B over 20 minutes

Flow Rate 20 mL/min

Detection UV at 285 nm

Injection Volume 500 µL (of a concentrated solution in Methanol)

Procedure:

Dissolve the crude N-Butyl Nortadalafil in a minimal amount of methanol.

Inject the solution onto the preparative HPLC system.

Collect the fractions corresponding to the main peak of N-Butyl Nortadalafil.

Combine the pure fractions and remove the solvent under reduced pressure.

Lyophilize the resulting solid to obtain the purified N-Butyl Nortadalafil reference standard.

Characterization of the Reference Standard
The identity and purity of the prepared N-Butyl Nortadalafil reference standard are confirmed

by a battery of analytical techniques.

Purity Determination by Analytical HPLC
Instrumentation and Conditions:
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Parameter Condition

Instrument Analytical HPLC with UV detector

Column C18, 5 µm, 150 x 4.6 mm

Mobile Phase A Water

Mobile Phase B Acetonitrile

Gradient
50-95% B over 10 minutes, hold at 95% B for 2

minutes, return to 50% B over 1 minute

Flow Rate 1.0 mL/min

Detection UV at 285 nm

Column Temperature 30 °C

Injection Volume 10 µL

Acceptance Criteria: Purity ≥ 99.5% (by area normalization).

Structural Elucidation
4.2.1. Mass Spectrometry (MS)

Technique: Electrospray Ionization (ESI) in positive mode.

Expected Result: The mass spectrum should show a prominent peak for the protonated

molecule [M+H]⁺ at m/z 432.19.

4.2.2. Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

Solvent: Deuterated chloroform (CDCl₃) or Deuterated Dimethyl Sulfoxide (DMSO-d₆).

Expected Chemical Shifts (δ): Characteristic peaks corresponding to the butyl group protons

(triplet around 0.9 ppm, multiplet around 1.3 ppm, multiplet around 1.6 ppm, and a triplet

around 3.4 ppm), aromatic protons, and other structural protons.

4.2.3. Infrared (IR) Spectroscopy
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Technique: Attenuated Total Reflectance (ATR).

Expected Absorption Bands (cm⁻¹): Characteristic peaks for C-H stretching (aliphatic and

aromatic), C=O stretching (amide), and C-N stretching.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the synthesis workflow and the mechanism of action of N-
Butyl Nortadalafil.

Nortadalafil

N-Alkylation
(K2CO3, DMF, 60-70°C)

1-Bromobutane

Crude N-Butyl Nortadalafil Preparative HPLC N-Butyl Nortadalafil
Reference Standard

Click to download full resolution via product page

Caption: Synthesis Workflow for N-Butyl Nortadalafil.
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Caption: Mechanism of Action via PDE5 Inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b137380#n-butyl-nortadalafil-reference-standard-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://resolvemass.ca/secondary-reference-standard-qualification/
https://academicjournals.org/journal/RPB/article-full-text-pdf/EEE1CE2453
https://www.benchchem.com/product/b1662904
https://documents.lgcstandards.com/MediaGallery/Pharma/Mikromol/MM_QC_Whitepaper_Digital.pdf
https://www.benchchem.com/product/b137380#n-butyl-nortadalafil-reference-standard-preparation
https://www.benchchem.com/product/b137380#n-butyl-nortadalafil-reference-standard-preparation
https://www.benchchem.com/product/b137380#n-butyl-nortadalafil-reference-standard-preparation
https://www.benchchem.com/product/b137380#n-butyl-nortadalafil-reference-standard-preparation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b137380?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

